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Compound of Interest

Compound Name: 4-Chloro-7-fluoroquinoline

Cat. No.: B1368884

An In-depth Technical Guide to 4-Chloro-7-fluoroquinoline: Structure, Synthesis, and
Applications

Introduction

4-Chloro-7-fluoroquinoline is a halogenated heterocyclic aromatic compound that serves as a
critical intermediate in synthetic organic chemistry. Its structural framework is foundational to
the development of numerous pharmacologically active molecules. The strategic placement of
the chloro and fluoro substituents on the quinoline core imparts unique reactivity, making it a
valuable building block, particularly in the synthesis of fluoroquinolone antibiotics.[1][2][3] This
guide provides a comprehensive overview of its chemical identity, physicochemical properties,
a representative synthetic pathway, key applications, and essential safety protocols for
researchers and drug development professionals.

Chemical Identity and Structure

The unambiguous identification of a chemical entity is paramount for scientific research and
regulatory compliance. 4-Chloro-7-fluoroquinoline is defined by its specific arrangement of
atoms and bonds.

IUPAC Name: 4-chloro-7-fluoroquinoline[4]

Chemical Structure Diagram: The quinoline ring system is a bicyclic aromatic heterocycle,
consisting of a benzene ring fused to a pyridine ring. In this derivative, a chlorine atom is
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substituted at position 4 and a fluorine atom at position 7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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